[2-(4-Chlorophenyl)-5,6,7,8-tetrahydroimidazo[2,1-b][1,3]benzothiazol-3-yl]methanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
[2-(4-Chlorophenyl)-5,6,7,8-tetrahydroimidazo[2,1-b][1,3]benzothiazol-3-yl]methanol is a useful research compound. Its molecular formula is C16H15ClN2OS and its molecular weight is 318.82. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Modulators of Multidrug Resistance in Tumor Cells
2-Phenylimidazo[2,1-b]benzothiazole derivatives, closely related to the compound , have been found effective in overcoming multidrug resistance in tumor cells. Among these derivatives, some show potent activity, suggesting potential applications in cancer treatment strategies (Tasaka et al., 1997).
Structural and Spectroscopic Studies
Research focusing on the structural and spectroscopic properties of benzimidazole derivatives, which share structural similarities with the compound , reveals insights into their hydrogen bond and π-π interactions. These studies provide a deeper understanding of the compound's molecular geometry and electronic structure (Saral et al., 2017).
Antimicrobial Agents
Derivatives of 5-(4-chlorophenyl amino)-2-mercapto-1,3,4-thiadiazole, structurally related to the compound in focus, show potential as antimicrobial agents. These compounds have been tested against various bacterial and fungal strains, indicating their potential in developing new antimicrobial therapies (Sah et al., 2014).
Anticonvulsant Agents
Research into 2-amino-5- and 6-(5-aryl-1-phenyl-2-pyrazolin-3-yl)benzothiazole derivatives, similar to the compound of interest, has demonstrated good anticonvulsant potencies. These findings suggest the possibility of using similar compounds in the treatment of convulsive disorders (Gineinah, 2001).
Novel Ring System in Benzimidazo[1,2-c][1,2,3]thiadiazoles
Studies have explored the synthesis and structure of novel ring systems like benzimidazo[1,2-c][1,2,3]thiadiazoles, closely related to the compound . These studies contribute to our understanding of new heterocyclic compounds and their potential applications (Tumkevičius et al., 2003).
Synthesis and Characterization of Benzothiazole Derivatives
The synthesis and characterization of various benzothiazole derivatives, which are structurally related to the compound in focus, have been extensively studied. These investigations provide insights into the potential applications of these compounds in various fields, including medicine and materials science (Dubey et al., 2003).
Intramolecular Amidation in Heterocyclic Systems
Research on the intramolecular amidation of compounds like imidazo[2,1-b][1,3,4]thiadiazole and imidazo[2,1-b][1,3]thiazole, closely related to the compound , has led to the synthesis of novel heterocyclic systems. This research contributes to the development of new compounds with potential applications in pharmaceuticals and materials science (Kolavi et al., 2006).
Photo-Physical Characteristics of Benzothiazole Derivatives
Studies on the photo-physical properties of various benzothiazole derivatives have revealed their potential applications in areas such as fluorescence imaging and sensing. These compounds exhibit unique absorption-emission properties, which can be utilized in developing new photonic materials and technologies (Padalkar et al., 2011).
Antitumor and Antimicrobial Properties of Benzothiazole Derivatives
Research into benzothiazole derivatives has shown their potential in exhibiting antitumor and antimicrobial activities. These compounds have been tested against various cancer cell lines and pathogenic strains, indicating their potential in pharmaceutical development (Patel et al., 2011).
Properties
IUPAC Name |
[2-(4-chlorophenyl)-5,6,7,8-tetrahydroimidazo[2,1-b][1,3]benzothiazol-1-yl]methanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15ClN2OS/c17-11-7-5-10(6-8-11)15-13(9-20)19-12-3-1-2-4-14(12)21-16(19)18-15/h5-8,20H,1-4,9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LAFZZYUFSKZFOR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)N3C(=C(N=C3S2)C4=CC=C(C=C4)Cl)CO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15ClN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.